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Compound of Interest

Compound Name: Phencyclone

Cat. No.: B1215407

IUPAC Nomenclature of Phencyclone and its
Analogs

The systematic naming of phencyclone and its analogs follows the established rules for fused
polycyclic aromatic hydrocarbons and ketones.

The Core Structure: Phencyclone

The parent compound, phencyclone, has the systematic IUPAC name 1,3-diphenyl-2H-
cyclopenta[llphenanthren-2-one. This name is derived as follows:

o Parent Hydride: The core is a fused ring system of phenanthrene and cyclopentane, which is
named cyclopenta[llphenanthrene. The '[I]' indicates the face of the phenanthrene ring where
the cyclopentane ring is fused.

« Indicated Hydrogen: The 2H- prefix specifies the location of a saturated carbon atom in the
cyclopentane ring, necessary to accommodate the ketone group.

o Functional Group: The ketone group at the second position of the cyclopentane ring is
denoted by the suffix -2-one.

o Substituents: Two phenyl groups are attached to the first and third positions of the
cyclopentane ring, indicated by the prefix 1,3-diphenyl-.
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Nomenclature of Phencyclone Analogs

The IUPAC nomenclature for analogs of phencyclone is determined by the nature and position
of the substituents on the core structure. The numbering of the cyclopenta[lJphenanthrene ring
system follows the standard rules for fused rings, starting from the carbon atom after the fusion
and proceeding around the periphery.

Below are some illustrative examples of IUPAC names for hypothetical phencyclone analogs:
e Analog 1: Substitution on the Phenyl Rings

o Structure: Phencyclone with a chloro group at the para-position of each phenyl ring.

o IUPAC Name: 1,3-bis(4-chlorophenyl)-2H-cyclopenta[l]phenanthren-2-one
e Analog 2: Substitution on the Phenanthrene Moiety

o Structure: Phencyclone with a methoxy group at the 6th position of the phenanthrene
ring.

o IUPAC Name: 6-methoxy-1,3-diphenyl-2H-cyclopenta[l[phenanthren-2-one
e Analog 3: Multiple Substitutions

o Structure: Phencyclone with methyl groups at the para-position of the phenyl rings and a
nitro group at the 8th position of the phenanthrene ring.

o |IUPAC Name: 8-nitro-1,3-bis(4-methylphenyl)-2H-cyclopenta[ljphenanthren-2-one

Logical Framework for IUPAC Nomenclature

The process of systematically naming a phencyclone analog can be broken down into a
logical sequence of steps.
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Identify the Parent Fused Ring System
(cyclopenta[llphenanthrene)

tep 1

Identify the Principal Functional Group
(Ketone -> '-one")

tep 2

Number the Ring System
(Lowest locant for the ketone)

tep 3

Identify and Name all Substituents
(e.g., phenyl, chloro, methoxy)

tep 4

Assign Locants to all Substituents

Step 5

Assemble the Full IUPAC Name

(Prefixes + Parent + Suffix)

Click to download full resolution via product page
A logical workflow for deriving the IUPAC name of a phencyclone analog.

Physicochemical and Biological Data

A comprehensive search of the available literature did not yield sufficient quantitative data on
the physicochemical properties or biological activities of a series of phencyclone analogs.
Such data, including LogP values, solubility, and cytotoxicity (e.g., IC50 values), are crucial for
structure-activity relationship (SAR) studies in drug development. The table below is provided
as a template for organizing such data once it becomes available through future research.
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Structure

IUPAC Name

Physicochemical
Properties (e.g.,
LogP)

Biological Activity
(e.g., IC50)

Phencyclone

1,3-diphenyl-2H-
cyclopenta[ljphenanth
ren-2-one

Data not available

Data not available

Analog 1

1,3-bis(4-
chlorophenyl)-2H-
cyclopenta[l]phenanth

ren-2-one

Data not available

Data not available

Analog 2

6-methoxy-1,3-
diphenyl-2H-
cyclopenta[ljphenanth

ren-2-one

Data not available

Data not available

Analog 3

8-nitro-1,3-bis(4-
methylphenyl)-2H-
cyclopenta[ljphenanth
ren-2-one

Data not available

Data not available

Experimental Protocols

The synthesis of phencyclone is typically achieved through a base-promoted aldol

condensation.[1]

Synthesis of Phencyclone

This protocol is adapted from the procedure described by Forsyth et al.[1]

Materials:

e 1,3-Diphenylacetone

e Phenanthrenequinone

e 959% Ethanol
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e Potassium hydroxide (KOH) pellets

e Cold ethanol for washing

Procedure:

Combine 1,3-diphenylacetone (1.0 eq) and phenanthrenequinone (0.93 eq) in a flask with
95% ethanol.

» With stirring at room temperature, add solid potassium hydroxide pellets (6.4 eq). The initially
orange, heterogeneous mixture will darken.

o Continue stirring at room temperature for 30 minutes.
« |solate the resulting black precipitate by vacuum filtration.
e Wash the solid with two portions of cold ethanol.

e Dry the product in vacuo to yield phencyclone.

Experimental Workflow Diagram
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Cancer Cell

Phencyclone Analog

Reactant Preparation
(1,3-Diphenylacetone, Phenanthrenequinone, Ethanol)

DNA Damage / Topoisomerase Inhibition

tep 1 i

Base Addition
(Solid KOH at Room Temperature) p53 Activation

tep 2 i

Bax Upregulation

Reaction

(Stir for 30 minutes)
inhibits Bcl-2
tep 3
Mitochondrial Outer
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Isolation

(Vacuum Filtration) i

tep 4

Cytochrome c Release

Purification i
(Wash with cold Ethanol)

Caspase-9 Activation
tep 5 i
Drying
(In vacuo) Caspase-3 Activation
tep 6

Apoptosis

Final Product

(Phencyclone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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